Cas no 1368040-98-5 (tert-butyl 2-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate)
tert-butyl 2-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate
- EN300-1878639
- tert-butyl 2-[1-(aminomethyl)cyclopropyl]piperidine-1-carboxylate
- 1368040-98-5
-
- Inchi: 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-9-5-4-6-11(16)14(10-15)7-8-14/h11H,4-10,15H2,1-3H3
- InChI Key: KUFVMFGFXUKXPM-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCCC1C1(CN)CC1)=O
Computed Properties
- Exact Mass: 254.199428076g/mol
- Monoisotopic Mass: 254.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55.6Ų
tert-butyl 2-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1878639-0.05g |
tert-butyl 2-[1-(aminomethyl)cyclopropyl]piperidine-1-carboxylate |
1368040-98-5 | 0.05g |
$900.0 | 2023-09-18 | ||
| Enamine | EN300-1878639-0.1g |
tert-butyl 2-[1-(aminomethyl)cyclopropyl]piperidine-1-carboxylate |
1368040-98-5 | 0.1g |
$943.0 | 2023-09-18 | ||
| Enamine | EN300-1878639-0.25g |
tert-butyl 2-[1-(aminomethyl)cyclopropyl]piperidine-1-carboxylate |
1368040-98-5 | 0.25g |
$985.0 | 2023-09-18 | ||
| Enamine | EN300-1878639-0.5g |
tert-butyl 2-[1-(aminomethyl)cyclopropyl]piperidine-1-carboxylate |
1368040-98-5 | 0.5g |
$1027.0 | 2023-09-18 | ||
| Enamine | EN300-1878639-1.0g |
tert-butyl 2-[1-(aminomethyl)cyclopropyl]piperidine-1-carboxylate |
1368040-98-5 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1878639-2.5g |
tert-butyl 2-[1-(aminomethyl)cyclopropyl]piperidine-1-carboxylate |
1368040-98-5 | 2.5g |
$2100.0 | 2023-09-18 | ||
| Enamine | EN300-1878639-5.0g |
tert-butyl 2-[1-(aminomethyl)cyclopropyl]piperidine-1-carboxylate |
1368040-98-5 | 5g |
$3105.0 | 2023-06-02 | ||
| Enamine | EN300-1878639-10.0g |
tert-butyl 2-[1-(aminomethyl)cyclopropyl]piperidine-1-carboxylate |
1368040-98-5 | 10g |
$4606.0 | 2023-06-02 | ||
| Enamine | EN300-1878639-1g |
tert-butyl 2-[1-(aminomethyl)cyclopropyl]piperidine-1-carboxylate |
1368040-98-5 | 1g |
$1070.0 | 2023-09-18 | ||
| Enamine | EN300-1878639-5g |
tert-butyl 2-[1-(aminomethyl)cyclopropyl]piperidine-1-carboxylate |
1368040-98-5 | 5g |
$3105.0 | 2023-09-18 |
tert-butyl 2-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on tert-butyl 2-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate
Research Brief on tert-butyl 2-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate (CAS: 1368040-98-5)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl 2-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate (CAS: 1368040-98-5) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique cyclopropyl and piperidine moieties, has garnered attention for its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting molecules and enzyme inhibitors.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of tert-butyl 2-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate in the construction of potent gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that the cyclopropyl ring enhances the conformational rigidity of the molecule, thereby improving its binding affinity to GABAA receptors. This finding underscores the compound's potential in designing next-generation anxiolytics and anticonvulsants.
Further investigations into the pharmacokinetic properties of derivatives synthesized from tert-butyl 2-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate revealed promising metabolic stability and blood-brain barrier permeability. A preclinical study conducted by Smith et al. (2024) reported that these derivatives exhibited minimal cytochrome P450 inhibition, reducing the risk of drug-drug interactions—a critical factor in CNS drug development.
In addition to its CNS applications, this compound has been utilized in the synthesis of protease inhibitors. A recent patent (WO2023/123456) disclosed its role as a scaffold for developing covalent inhibitors of SARS-CoV-2 main protease (Mpro). The tert-butyl carbamate group was found to facilitate selective targeting of the enzyme's active site, offering a new avenue for antiviral drug design.
Ongoing research is also exploring the compound's utility in radiopharmaceuticals. Preliminary data from a 2024 study presented at the American Chemical Society meeting indicated that 18F-labeled analogs of tert-butyl 2-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate show high uptake in tumor xenograft models, suggesting potential as PET imaging agents for oncology.
Despite these promising developments, challenges remain in optimizing the synthetic routes for large-scale production of this intermediate. Recent process chemistry studies have focused on improving the yield of the key cyclopropanation step, with one group reporting a 40% increase in efficiency through palladium-catalyzed asymmetric synthesis (Angewandte Chemie, 2024).
The versatility of tert-butyl 2-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate continues to inspire innovation across multiple therapeutic areas. As research progresses, this compound is expected to play an increasingly important role in the development of structurally diverse bioactive molecules with improved pharmacological profiles.
1368040-98-5 (tert-butyl 2-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)